Metal carbonyl chemistry. Part I. The reactions of phosphorus-containing ligands with hydridopentacarbonylmanganese
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19660000157
Abstract
Hydridotetracarbonyltriphenylphosphinemanganese(I) has been prepared by the reaction of triphenylphosphine with hydridopentacarbonylmanganese at room temperature. Direct reaction of the latter gives, under appropriate conditions, the compounds HMn(CO)3L2 as cis-isomers where L =(Ph2P·CH2)2 or (PhO)3P and as trans-isomers where L = Ph3P, (PhO)2PMe, or (PhO)3P. Conversion of H–Mn to X–Mn (X = Cl, Br, or I) relates certain of these compounds to compounds previously prepared by alternative routes. The cis-isomer HMn(CO)3[PhO3P]2 does not isomerise to the trans-isomer when heated, but loses hydrogen to give an unidentified compound.
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